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Compound of Interest

Compound Name: EC359

Cat. No.: B2459536 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
EC359 is a potent and selective small-molecule inhibitor of the leukemia inhibitory factor

receptor (LIFR).[1][2][3] By directly interacting with LIFR, EC359 effectively blocks the binding

of its ligand, the leukemia inhibitory factor (LIF), thereby attenuating downstream oncogenic

signaling pathways such as STAT3, AKT, and mTOR.[3][4][5] This inhibitory action makes

EC359 a valuable tool for research in areas like triple-negative breast cancer and other

malignancies where LIFR signaling is implicated.[3][4][5] Due to its hydrophobic nature, EC359
is sparingly soluble in aqueous solutions, necessitating the use of an organic solvent for the

preparation of stock solutions. Dimethyl sulfoxide (DMSO) is a commonly used solvent for this

purpose, offering high solubility for EC359 and miscibility with aqueous cell culture media at low

concentrations.[1][6]

These application notes provide a detailed protocol for the preparation, storage, and handling

of EC359 stock solutions in DMSO for in vitro and in vivo research applications.

Data Presentation
The following table summarizes the key quantitative data for EC359 and its solution in DMSO.
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Property Value Reference(s)

Molecular Formula C₃₆H₃₈F₂O₂ [1][2]

Molecular Weight 540.68 g/mol [1][2]

CAS Number 2012591-09-0 [1][2]

Appearance Light yellow to yellow solid [1]

Solubility in DMSO

Up to 125 mg/mL (231.19

mM); sonication may be

required.

[1][2]

Recommended Storage

(Powder)

-20°C for 3 years; 4°C for 2

years
[1]

Recommended Storage (in

DMSO)

-20°C for 1 year; -80°C for 2

years. Aliquoting is

recommended to avoid

repeated freeze-thaw cycles.

[1][6]

Typical in vitro Concentration

Range
0 - 100 nM [1][2]

Experimental Protocols
Materials

EC359 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber or clear glass vials, or polypropylene tubes

Calibrated analytical balance

Sterile, disposable pipette tips

Vortex mixer
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Sonicator (optional, but recommended)

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves (nitrile or butyl rubber).[7][8][9]

Protocol for Preparing a 10 mM EC359 Stock Solution in
DMSO
This protocol describes the preparation of 1 mL of a 10 mM EC359 stock solution. Adjust

volumes as needed for different concentrations or volumes.

Preparation and Safety Precautions:

Work in a clean, designated area, preferably in a chemical fume hood, to minimize

contamination and exposure.[8]

Don appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

[8][9] DMSO can facilitate the absorption of other chemicals through the skin.[7][9]

Ensure all glassware and equipment are clean, dry, and sterile.

Weighing EC359 Powder:

Tare a sterile vial on a calibrated analytical balance.

Carefully weigh 5.41 mg of EC359 powder directly into the vial.

Dissolving in DMSO:

Add 1 mL of anhydrous DMSO to the vial containing the EC359 powder.

Tightly cap the vial.

Ensuring Complete Dissolution:

Vortex the solution vigorously for 1-2 minutes.

Visually inspect the solution to ensure all solid particles have dissolved.
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If particles are still visible, sonicate the vial for 10-15 minutes in a water bath sonicator.[1]

[6] Gentle warming to 37°C may also aid in dissolution.[10][11]

Storage and Aliquoting:

Once the EC359 is completely dissolved, it is recommended to aliquot the stock solution

into smaller, single-use volumes in sterile, tightly sealed vials or tubes. This practice

minimizes the number of freeze-thaw cycles, which can degrade the compound over time.

[1][10]

Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[1][6]

Protocol for Preparing Working Solutions from Stock
Thawing the Stock Solution:

Remove a single aliquot of the EC359 stock solution from the freezer and allow it to thaw

completely at room temperature.

Dilution in Cell Culture Medium:

Prepare the desired final concentration of EC359 by diluting the stock solution into the

appropriate volume of pre-warmed cell culture medium.

For example, to prepare 1 mL of a 100 nM working solution from a 10 mM stock solution,

add 0.1 µL of the stock solution to 999.9 µL of cell culture medium.

It is crucial to mix the solution thoroughly by gentle pipetting or vortexing immediately after

adding the DMSO stock to the aqueous medium to prevent precipitation.[10]

Note: The final concentration of DMSO in the cell culture medium should be kept as low as

possible, typically below 0.5%, to avoid solvent-induced cellular toxicity or off-target

effects. Always include a vehicle control (medium with the same final concentration of

DMSO) in your experiments.[12]
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Caption: EC359 inhibits the LIFR signaling pathway.
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Caption: Workflow for EC359 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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